![molecular formula C12H20O6 B3043022 alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)- CAS No. 70932-37-5](/img/structure/B3043022.png)
alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-
Overview
Description
Alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)- is a carbohydrate compound . It has a molecular formula of C12H20O6 . This compound is mainly used in biochemical reactions and as a medicine intermediate .
Molecular Structure Analysis
The molecular structure of alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)- can be represented by the IUPAC Standard InChI: InChI=1S/C12H20O6/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10,13H,5H2,1-4H3/t6-,7+,8+,9-,10-/m0/s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)- include a density of 1.7±0.1 g/cm3, boiling point of 410.8±45.0 °C at 760 mmHg, vapour pressure of 0.0±2.2 mmHg at 25°C, enthalpy of vaporization of 76.6±6.0 kJ/mol, and flash point of 202.2±28.7 °C . It also has a molar refractivity of 37.3±0.3 cm3, #H bond acceptors: 6, #H bond donors: 5, #Freely Rotating Bonds: 1, #Rule of 5 Violations: 1, ACD/LogP: -1.88, ACD/LogD (pH 5.5): -2.79, ACD/BCF (pH 5.5): 1.00, ACD/KOC (pH 5.5): 1.00, ACD/LogD (pH 7.4): -2.79, ACD/BCF (pH 7.4): 1.00, ACD/KOC (pH 7.4): 1.00, Polar Surface Area: 110 Å2, Polarizability: 14.8±0.5 10-24 cm3, Surface Tension: 81.8±3.0 dyne/cm, and Molar Volume: 104.0±3.0 cm3 .Scientific Research Applications
Synthesis and Glycosylation Applications Research has demonstrated the synthesis of various derivatives of alpha-L-Galactopyranose for use as glycosyl donors in the formation of complex disaccharides and oligosaccharides. For instance, cyanoethylidene derivatives of 3,6-anhydro-d-galactose have been synthesized and employed in glycosylation reactions to produce disaccharides, showcasing the compound's utility in synthesizing complex sugar molecules (Vogel et al., 2007). Similarly, the practical synthesis of the disaccharide epitope D-galactopyranosyl-alpha-1,3-D-galactopyranose utilized derivatives of alpha-D-Galactopyranose as glycosyl acceptors, further illustrating the compound's importance in constructing biologically relevant sugars (Sakamoto & Ohrui, 2000).
Structural Analysis and Molecular Design The structural analysis of derivatives of alpha-L-Galactopyranose has provided insights into their molecular configurations, which are critical for designing molecules with specific properties. The crystal and molecular structure of one such derivative highlighted its disordered molecular structure, offering a glimpse into the structural versatility of these compounds and their potential for creating materials with unique properties (Weaver, Zeller, & Norris, 2006).
Antitubercular Agents In medicinal chemistry, derivatives of alpha-L-Galactopyranose have been synthesized and evaluated for their antitubercular properties. Mono- and diacylated derivatives of galactopyranosyl amines, obtained from d-galactose, showed potential as antitubercular agents, underscoring the role of alpha-L-Galactopyranose derivatives in developing new therapeutic agents (de Almeida et al., 2007).
properties
IUPAC Name |
[(1R,2S,6S,8S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-8-yl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O6/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10,13H,5H2,1-4H3/t6-,7+,8+,9-,10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POORJMIIHXHXAV-MBXMOIHESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2C(OC3C(C2O1)OC(O3)(C)C)CO)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@@H]2[C@@H](O[C@@H]3[C@H]([C@@H]2O1)OC(O3)(C)C)CO)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
alpha-L-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)- |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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